Cas no 1227068-83-8 ((4,4-difluorocyclohexen-1-yl) trifluoromethanesulfonate)

• Product Name: (4,4-difluorocyclohexen-1-yl) trifluoromethanesulfonate
• CAS No: 1227068-83-8
• MF: C₇H₇F₅O₃S
• MW: 266.185698747635
• CID: 2896801
• PubChem ID: 59351237
• Update Time: 2025-11-02

(4,4-difluorocyclohexen-1-yl) trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4,4-difluorocyclohex-1-enyl trifluoromethanesulfonate
• AD-033-1;
• (4,4-difluorocyclohexen-1-yl) trifluoromethanesulfonate
• SCHEMBL1303124
• 4,4-Difluorocyclohex-1-en-1-yl trifluoromethanesulfonate
• 4,4-Difluoro-1-cyclohexen-1-yl 1,1,1-trifluoromethanesulfonate
• Methanesulfonic acid, 1,1,1-trifluoro-, 4,4-difluoro-1-cyclohexen-1-yl ester
• 1227068-83-8
• DTXSID501177378

• Inchi： 1S/C7H7F5O3S/c8-6(9)3-1-5(2-4-6)15-16(13,14)7(10,11)12/h1H,2-4H2
• InChI Key： GTVRGCYDPDFYLI-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=CCC(CC1)(F)F

Computed Properties

• Exact Mass: 266.00400
• Monoisotopic Mass: 266.00360606Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 3.63650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives

Additional information on (4,4-difluorocyclohexen-1-yl) trifluoromethanesulfonate

Recent Advances in the Application of (4,4-Difluorocyclohexen-1-yl) Trifluoromethanesulfonate (CAS: 1227068-83-8) in Chemical Biology and Pharmaceutical Research

The compound (4,4-difluorocyclohexen-1-yl) trifluoromethanesulfonate (CAS: 1227068-83-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This triflate derivative serves as a key intermediate in the synthesis of fluorinated cyclohexene derivatives, which are increasingly recognized for their role in modulating biological activity and improving drug-like properties. Recent studies have highlighted its utility in the construction of complex molecular architectures, particularly in the development of novel therapeutics targeting metabolic and inflammatory diseases.

One of the most notable applications of (4,4-difluorocyclohexen-1-yl) trifluoromethanesulfonate is its use in palladium-catalyzed cross-coupling reactions, which enable the efficient introduction of fluorinated cyclohexene moieties into bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the synthesis of selective kinase inhibitors, where the fluorinated cyclohexene core enhanced binding affinity and metabolic stability. The study reported a 2.5-fold increase in potency compared to non-fluorinated analogs, underscoring the importance of this intermediate in medicinal chemistry.

Further research has explored the role of (4,4-difluorocyclohexen-1-yl) trifluoromethanesulfonate in the development of positron emission tomography (PET) tracers. A team at MIT utilized this compound to synthesize fluorine-18 labeled probes for imaging neuroinflammation, achieving high radiochemical yields (>85%) and excellent in vivo stability. The study, published in ACS Chemical Neuroscience, emphasized the compound's compatibility with automated radiochemical synthesis, making it a promising candidate for clinical translation.

In addition to its synthetic utility, recent investigations have focused on the mechanistic aspects of (4,4-difluorocyclohexen-1-yl) trifluoromethanesulfonate in biological systems. A 2024 paper in Chemical Science revealed that the compound's triflate group facilitates rapid SN2-type displacements, enabling efficient bioconjugation with thiol-containing biomolecules. This property has been leveraged to develop covalent inhibitors of cysteine proteases, with demonstrated efficacy in preclinical models of cancer and autoimmune disorders.

The safety profile and scalability of (4,4-difluorocyclohexen-1-yl) trifluoromethanesulfonate have also been addressed in recent industrial research. A process chemistry study by Pfizer, published in Organic Process Research & Development, detailed a robust kilogram-scale synthesis with >99% purity, highlighting its suitability for large-scale pharmaceutical manufacturing. The report also noted improved handling characteristics compared to analogous non-fluorinated triflates, with reduced sensitivity to moisture and oxygen.

Looking forward, the unique properties of (4,4-difluorocyclohexen-1-yl) trifluoromethanesulfonate position it as a valuable building block for next-generation therapeutics. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) design and targeted protein degradation strategies, where its fluorinated structure may offer advantages in cellular permeability and target engagement. As the demand for fluorinated pharmaceuticals continues to grow, this compound is expected to play an increasingly important role in drug discovery pipelines across the industry.